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Compound of Interest

Compound Name: Strontium-85

Cat. No.: B084106

An In-depth Technical Guide to the Safe Handling and Storage of Strontium-85 in the
Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles and practices for the safe
handling and storage of Strontium-85 (Sr-85) in a laboratory environment. Adherence to these
guidelines is critical for minimizing radiation exposure and ensuring a safe working environment
for all personnel.

Radiological Properties of Strontium-85

Strontium-85 is a radioisotope of strontium that finds application in medical imaging and
biomedical research, particularly in studies of bone formation and metabolism.[1]
Understanding its radiological characteristics is fundamental to implementing appropriate safety
protocols.

Table 1: Radiological Data for Strontium-85
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Property Value
Half-Life 64.849 days[2][3]
Electron Capture (EC) to Rubidium-85 (100%)
Decay Mode
[11[3]
Primary Emissions Gamma (y) and X-rays
Gamma Energy 514.01 keV (98.4% intensity)[4]
Specific Activity > 370 MBg/mg (> 10 mCi/mg)[2]

Typically Strontium (Sr2*) chloride in 0.1 N
HCI[2]

Chemical Form

General Laboratory Safety and Handling Protocols

A proactive approach to radiation safety, centered on the principle of ALARA (As Low As
Reasonably Achievable), is paramount when working with Sr-85.[5] This involves minimizing
exposure time, maximizing distance from the source, and using appropriate shielding.

Personal Protective Equipment (PPE)

The minimum required PPE when handling unsealed sources of Sr-85 includes disposable
gloves, a lab coat, and safety glasses.[5] All PPE should be donned before work and removed
and discarded as potentially contaminated before leaving the work area.[5]

Table 2: Recommended Personal Protective Equipment for Handling Strontium-85
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PPE Item Specification Purpose

Disposable, appropriate for

Gl chemical and radiological To prevent skin contamination.
oves
hazards. Butyl rubber is a [5]
recommended material.[6]
To protect clothing and skin
Lab Coat Standard laboratory coat. o
from contamination.[7]
Safety glasses or chemical o
) o To prevent eye irritation from
Eye Protection splash goggles with side ]
) splashes or particles.[7]
shields.[6][8]
) Personnel dosimeters as To monitor occupational
Dosimetry . N . o
required by institutional policy. radiation dose.
Shielding

Due to the gamma emission of Sr-85, shielding is a critical component of dose reduction.
o Lead Shielding: It is recommended to store and handle Sr-85 behind 0.7 cm of lead.[5]

o Container Shielding: Waste containers and sources should be shielded to maintain the dose
rate in accessible areas as low as reasonably achievable.[5][9]

Contamination Control

Proactive measures to prevent the spread of contamination are essential.

» Work Area Preparation: Cover all lab benches where Sr-85 is handled with plastic-backed
absorbent paper, which should be changed as needed.[5]

» Containment: Handle radioactive solutions in trays large enough to contain the material in
the event of a spill.[5]

» Monitoring: A calibrated and operational survey meter must be present and turned on in the
work area whenever Sr-85 is handled to immediately detect contamination.[5] Regular lab
surveys (monthly and after experiments) should be performed and documented.[5]
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e Hygiene: Never eat, drink, smoke, handle contact lenses, or apply cosmetics in the
laboratory.[5][7][9] Wash hands thoroughly after handling radioactive materials.[7][9]

Experimental Workflow for Handling Strontium-85

The following diagram outlines a typical workflow for a laboratory experiment involving Sr-85,
incorporating key safety checkpoints.
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Caption: General experimental workflow for handling Strontium-85.
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Storage and Waste Management

Proper storage and disposal of Sr-85 are regulated and crucial for safety and compliance.

Storage

Secure Location: Store Sr-85 in a designated, secure, and shielded location to prevent
unauthorized access and to minimize radiation exposure to personnel in adjacent areas.[9]
[10]

Labeling: All containers of Sr-85 must be clearly labeled with the radionuclide, activity, and
date. Quantities of 100 pCi or greater require labeling.

Inventory: Maintain an accurate inventory of all radioactive material, including records of
receipt, use, transfer, and disposal.[5]

Waste Disposal

Radioactive waste containing Sr-85 is classified as low-level waste (LLW) and requires special

handling and disposal procedures.[11]

Segregation: Segregate Sr-85 waste from other radioactive and non-radioactive waste
streams.[12] Use separate, clearly labeled containers for solid and liquid waste.

Shielding: Waste containers must be appropriately shielded.[5]

Liquid Waste: Disposal of liquid waste to the sanitary sewer is highly regulated by the NRC
(10 CFR 20.2003) and is based on maximum permissible concentrations.[13] All liquid waste
must be readily soluble in water.[13]

Solid Waste: Place solid waste, such as contaminated PPE and absorbent paper, into
designated, lined, and shielded containers.[12] Do not place liquids in solid waste containers.
[12]

Mixed Waste: Avoid generating mixed waste (combinations of radioactive, chemical, and/or
biological waste) whenever possible, as disposal is complex and costly.[5]

The following diagram illustrates the decision-making process for Sr-85 waste disposal.
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Caption: Decision pathway for segregating Strontium-85 laboratory waste.

Emergency Procedures: Spill Response
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Prompt and correct response to a spill is critical to prevent the spread of contamination and

minimize exposure.

Minor Spills

A minor spill is typically defined as a small volume of low activity that can be managed by

laboratory personnel.

Stop the Spill: Cover the spill with absorbent paper.[14]

Warn Others: Alert personnel in the immediate area.[14][15]
Isolate the Area: Secure the area to prevent entry.[14]

Monitor: Check hands, clothing, and shoes for contamination.[14]

Clean Up: Wearing appropriate PPE, clean the spill from the outer edge toward the center.
Place all contaminated materials in a designated radioactive waste container.[14]

Survey: After cleanup, survey the area to ensure it is free of contamination.[14]

Report: Report the spill to the Radiation Safety Officer (RSO).[16]

Major Spills

A major spill involves a larger volume or higher activity, or results in personnel contamination.

In such cases, the primary responsibility is to alert others and get help.

Evacuate: Evacuate all non-essential personnel from the area.[6]
Alert: Notify the RSO and other laboratory personnel immediately.[15][17]
Isolate: Secure the area and prevent re-entry.[14]

Personnel Decontamination: If skin or clothing is contaminated, remove contaminated
clothing and wash the affected skin with soap and water.[6]

Await Assistance: Do not attempt to clean up a major spill without assistance and direction
from the RSO.[16]
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The following decision tree outlines the appropriate response to a radioactive spill.

Radioactive Spill Occurs

Assess Spill Severity
(Volume, Activity, Location)

High Volume/Activity
Personnel Contamination
Outside Work Area

Low Volume/Activity
Contained in Work Area

Minor Spill

Evacuate Area

Follow SWIMS Protocol:
Stop, Warn, Isolate,
Monitor, Survey/Cleanup

Alert RSO Immediately

;

Isolate & Secure Area

;

Decontaminate Personnel
(if necessary)

;

Await RSO Instructions

Report Incident to RSO
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Caption: Emergency response decision tree for a Strontium-85 spill.

Regulatory Compliance

All work with radioactive materials, including Sr-85, is regulated by national and local
authorities. In the United States, the Nuclear Regulatory Commission (NRC) and OSHA provide
the primary regulatory framework.[6][18] It is the responsibility of the Principal Investigator and
all laboratory personnel to be aware of and comply with all applicable regulations, including
those pertaining to:

Occupational dose limits (10 CFR 20).[6]

Labeling of radioactive materials (10 CFR 20, Appendix C).

Waste disposal (10 CFR 20.2003).[13]

Bioassay requirements, which may be necessary for individuals using more than 30 mCi of
Sr-85 in a month.[19]

This guide provides a foundational framework for the safe use of Strontium-85. Always consult
your institution's Radiation Safety Manual and Radiation Safety Officer for specific procedures
and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. atom.kaeri.re.kr [atom.kaeri.re.kr]

2. isotopes.gov [isotopes.gov]

3. Strontium-85 - isotopic data and properties [chemlin.org]

4. ezag.com [ezag.com]

5. case.edu [case.edu]

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/1739.pdf
https://www.ncbi.nlm.nih.gov/books/NBK602035/
https://nj.gov/health/eoh/rtkweb/documents/fs/1739.pdf
https://hps.org/publicinformation/ate/q9860/
https://www.ucdenver.edu/docs/librariesprovider148/ehs_documents/guidance-and-manuals/bioassay-requirements.pdf?sfvrsn=1d4c31b9_2
https://www.benchchem.com/product/b084106?utm_src=pdf-body
https://www.benchchem.com/product/b084106?utm_src=pdf-custom-synthesis
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Sr85
https://www.isotopes.gov/sites/default/files/2021-06/Strontium%2085%20Spec%20Sheet%206-22-21.pdf
https://www.chemlin.org/isotope/strontium-85
https://www.ezag.com/wp-content/uploads/2023/08/Sr-85.pdf
https://case.edu/ehs/sites/default/files/2024-06/Sr-85.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 6. nj.gov [nj.gov]

e 7. benchchem.com [benchchem.com]

e 8. Strontium - ESPI Metals [espimetals.com]

e 9.13.4 - Management Of Unsealed Sources - OzRadOnc [ozradonc.wikidot.com]
e 10. osti.gov [osti.gov]

e 11. atsdr.cdc.gov [atsdr.cdc.gov]

e 12. ehs.umich.edu [ehs.umich.edu]

e 13. hps.org [hps.org]

e 14. Emergency Procedures for Spills of Radioactive Materials | Research and Innovation
[unh.edu]

e 15. ehs.utoronto.ca [ehs.utoronto.ca]
o 16. calstatela.edu [calstatela.edu]
e 17. olympichp.com [olympichp.com]

o 18. REGULATIONS AND ADVISORIES - Toxicological Profile for Strontium - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 19. ucdenver.edu [ucdenver.edu]

 To cite this document: BenchChem. [safe handling and storage of Strontium-85 in the lab].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084106#safe-handling-and-storage-of-strontium-85-
in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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